N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C17H16N2O4S/c1-21-11-6-4-5-10(9-11)16(20)19-17-18-14-12(22-2)7-8-13(23-3)15(14)24-17/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: CUYFMXYMKBJKPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methoxybenzamide, also known as DMBMF, is a small molecule that has gained attention in the scientific community for its potential applications in biomedical research. DMBMF is a benzothiazole derivative that has been synthesized through a multi-step process. In

Scientific Research Applications

Synthesis and Structural Analysis

• A study detailed the synthesis and characterization of heterocyclic compounds, including those related to benzothiazoles, demonstrating the process of benzoylation and structural characterization through various spectroscopic techniques. These compounds show promise in fields such as optical, thermal analysis, and non-linear optical (NLO) studies due to their unique structural features (Prabukanthan et al., 2020).

Biological Activities

• Compounds with benzothiazole moieties have been assessed for their antibacterial and antifungal activities, showcasing potential in antimicrobial applications. The study illustrates how specific structural modifications can enhance these properties, suggesting a significant role in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Material Science Applications

• Benzothiazole derivatives have been explored for their potential in material sciences, particularly in the context of photodynamic therapy (PDT) for cancer treatment. The study discusses the synthesis of zinc phthalocyanine derivatives substituted with benzothiazole, highlighting their high singlet oxygen quantum yield and suggesting their applicability in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Research

• Research into the anticancer activity of benzothiazole derivatives has identified several compounds with promising activity against various cancer cell lines. The synthesis and evaluation of these compounds underline the importance of the benzothiazole core in developing potential anticancer agents (Havrylyuk et al., 2010).